2-Mercaptopyrimidine
Overview
Description
2-Mercaptopyrimidine is a pyrimidine derivative substituted at C-2 by a sulfanyl group . It is also known as 2-Pyrimidinethiol .
Synthesis Analysis
2-Mercaptopyrimidine derivatives can be generated from precursors lacking preformed pyridine rings. It arises, for example, in the condensation of α,β-unsaturated ketones, malononitrile, and 4-methylbenzenethiol under microwave irradiation . A detailed synthesis procedure can be found in the Organic Syntheses Procedure .Molecular Structure Analysis
The molecular formula of 2-Mercaptopyrimidine is C4H4N2S . The N-p and S-p orbitals of 2-Mercaptopyrimidine hybridize with copper-d and cobalt-d orbital to form chemical bonds .Chemical Reactions Analysis
A combined Monte Carlo and quantum mechanical study was carried out to analyze the tautomeric equilibrium of 2-mercaptopyrimidine in the gas phase and in aqueous solution . Two distinct mechanisms were considered: a direct intramolecular transfer and a water-assisted mechanism .Physical And Chemical Properties Analysis
2-Mercaptopyrimidine is a powder with a melting point of 230 °C (dec.) (lit.) .Scientific Research Applications
Ligand in Metal Complexes
2-Mercaptopyrimidine is often employed as a ligand in metal complexes . This application is crucial in the field of inorganic chemistry, where it helps in the formation of complex structures with metals.
Palladium Catalyzed Kinetic Resolutions
This compound has been used to study the highly selective palladium catalyzed kinetic resolutions of the racemic cyclic allylic carbonates and racemic acyclic allylic carbonates . This application is significant in the field of organic chemistry, particularly in reactions involving chiral molecules.
Photodegradation Studies
2-Mercaptopyrimidine has been used to study its photodegradation in aerated aqueous solution using zinc oxide . This application is important in environmental chemistry, where it helps in understanding the degradation pathways of various compounds.
Synthesis of Derivatives
2-Mercaptopyrimidine serves as a precursor in the synthesis of various derivatives, such as 4,5-Diamino-6-hydroxy-2-mercaptopyrimidine, 4-AMINO-2-HYDROXY-6-MERCAPTOPYRIMIDINE, and others . These derivatives have their own unique applications in different fields of research.
Mechanism of Action
Target of Action
2-Mercaptopyrimidine (2-Pyrimidinethiol) is an organosulfur compound that primarily targets metal ions . It serves as a ligand in metal complexes , indicating that it can bind to metal ions and influence their activity.
Mode of Action
The interaction of 2-Mercaptopyrimidine with its targets involves the formation of complexes with metal ions . This interaction is facilitated by the electron donor atoms present in the compound, as metal ions are electron acceptor species . The specific mode of action can vary depending on the charge of the metal ion .
Biochemical Pathways
It has been used to study the highly selective palladium catalyzed kinetic resolutions of the racemic cyclic allylic carbonates and racemic acyclic allylic carbonates . It has also been used to study the photodegradation of 2-pyrimidinethiol in aerated aqueous solution using zinc oxide .
Pharmacokinetics
The compound’s molecular weight of 112153 may influence its bioavailability and distribution within the body.
Result of Action
It has been found that the compound promotes the peroxidation of oleic acid when it forms complexes with organotin(iv) . This suggests that it may have a role in lipid metabolism.
Action Environment
The action of 2-Mercaptopyrimidine can be influenced by environmental factors such as pH . The structure of 2-Mercaptopyrimidine is affected by pH, with the thione form being the dominant species in water . The interaction between metal ions and 2-Mercaptopyrimidine can also vary depending on the charge of the metal ion .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1H-pyrimidine-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2S/c7-4-5-2-1-3-6-4/h1-3H,(H,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBCQSNAFLVXVAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=S)N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6049220 |
Source
|
| Record name | Pyrimidine-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6049220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Mercaptopyrimidine | |
CAS RN |
1450-85-7, 53745-18-9 |
Source
|
| Record name | 2-Mercaptopyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1450-85-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pyrimidine-2-thiol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001450857 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyrimidine-1-thiol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053745189 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Mercaptopyrimidine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=193522 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 2-Mercaptopyrimidine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=48073 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 2(1H)-Pyrimidinethione | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Pyrimidine-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6049220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pyrimidine-2-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.471 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | Pyrimidine-1-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.383 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PYRIMIDINE-2-THIOL | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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